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Compound of Interest

Compound Name: JTP-70902

Cat. No.: B1673107 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the proper disposal

procedures for JTP-70902, a protein kinase inhibitor used in research. While a specific Safety

Data Sheet (SDS) containing detailed disposal instructions for JTP-70902 is not publicly

available, this document outlines general best practices for the disposal of such research-grade

compounds.

It is imperative to obtain the official Safety Data Sheet (SDS) from the supplier of JTP-70902
before handling or disposing of the compound. The SDS will provide specific guidance tailored

to the product's formulation and concentration.

JTP-70902 is identified as a protein kinase inhibitor and antineoplastic agent.[1] As with any

research chemical, it should be handled with care, and waste should be managed responsibly.

Chemical and Physical Properties
A clear understanding of the compound's properties is the first step toward safe handling and

disposal.
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Identifier Value

CAS Number 871696-49-0[1]

Molecular Formula C24H21BrFN5O5S[1]

Appearance Solid powder

Solubility Soluble in DMSO

Note: This table summarizes general information. Refer to the supplier-specific SDS for precise

data.

General Disposal Procedures for Research-Grade
Compounds
In the absence of a specific SDS for JTP-70902, the following general procedures for the

disposal of chemical waste from laboratories should be followed. These are standard best

practices and may need to be adapted based on local regulations and the specific hazards

outlined in the official SDS.

Waste Identification and Segregation:

All waste containing JTP-70902 must be classified as chemical waste.

Do not mix JTP-70902 waste with other waste streams such as regular trash,

biohazardous waste, or radioactive waste unless specifically instructed to do so by your

institution's environmental health and safety (EHS) office.

Segregate waste based on its physical state (solid or liquid) and chemical compatibility.

Containerization and Labeling:

Use appropriate, leak-proof, and chemically resistant containers for waste collection.

Clearly label the waste container with "Hazardous Waste," the full chemical name "JTP-
70902," and any known hazard characteristics (e.g., "Toxic").
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Indicate the approximate concentration and quantity of the compound in the waste.

Storage:

Store waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Ensure secondary containment is in place to prevent spills.

Follow the storage conditions specified for the parent compound, which is typically in a dry,

dark environment at temperatures ranging from 0 - 4°C for short-term and -20°C for long-

term storage.[1]

Disposal:

All chemical waste must be disposed of through your institution's EHS-approved

hazardous waste management vendor.

Never dispose of JTP-70902 or its containers in the regular trash or pour it down the drain.

Contact your EHS office to schedule a pickup for your hazardous waste.

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates the general decision-making process for the proper disposal of

a research chemical like JTP-70902.
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General Chemical Waste Disposal Workflow
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JTP-70902 Signaling Pathway Involvement
JTP-70902 has been identified as a MEK1/2 inhibitor, which in turn affects the downstream

ERK pathway. This pathway is crucial in cell proliferation and survival. The diagram below

illustrates this inhibitory action.
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JTP-70902 Inhibition of the MEK/ERK Pathway

By adhering to these general guidelines and, most importantly, the specific instructions in the

manufacturer's SDS, researchers can ensure the safe and compliant disposal of JTP-70902
waste, thereby protecting themselves, their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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